Cas no 20073-13-6 (rac-trans Jasmonic Acid Methyl Ester (>85%))

• Product Name: rac-trans Jasmonic Acid Methyl Ester (>85%)
• CAS No: 20073-13-6
• Molecular Formula: C₁₂H₁₈O₃
• Molecular Weight: 210.27000
• CID: 908986
• PubChem ID: 6428089

rac-trans Jasmonic Acid Methyl Ester (>85%) Properties

Names and Identifiers

• Methyl jasmonate
• rac-trans Jasmonic Acid Methyl Ester
• jasmonic acid methyl ester
• Methyl 2-pentenyl-3-oxocyclopentaneacetate
• Methyl epi-jasmonate
• Methyl JasMonate?cis-methyl jasmonate
• rac-trans Jasmonic Acid Methyl Ester (>85%)
• DTXSID90859600
• 20073-13-6
• rel-Methyl (1R,2R)-3-oxo-2-(2Z)-2-penten-1-ylcyclopentaneacetate
• (+)-(Z)-Methyl epijasmonate
• (+)-(Z)-methylepijasmonate
• SCHEMBL36184
• METHYL 2-[(1S,2S)-3-OXO-2-[(2Z)-PENT-2-EN-1-YL]CYCLOPENTYL]ACETATE
• Methyl 2-(trans-3-oxo-2-((Z)-pent-2-en-1-yl)cyclopentyl)acetate

• InChIKey： VKHWRVXYJGCERT-PDVKHAJWSA-N
• Inchi： InChI=1S/2C13H20O3/c2*1-3-4-5-6-11-10(7-8-12(11)14)9-13(15)16-2/h2*4-5,10-11H,3,6-9H2,1-2H3/b2*5-4-/t2*10-,11-/m10/s1
• SMILES： C(C[C@@H]1CCC(=O)[C@H]1C/C=C\CC)(=O)OC.C(C[C@H]1CCC(=O)[C@@H]1C/C=C\CC)(=O)OC

Computed Properties

• Exact Mass: 210.12600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 12
• Monoisotopic Mass: 224.141
• Heavy Atom Count: 32
• Complexity: 281
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 43.4A^2

Experimental Properties

• LogP: 2.11100
• PSA: 43.37000
• Refractive Index: n20/D 1.474(lit.)
• Boiling Point: 302.9°Cat760mmHg
• Flash Point: 156°C
• Density: 1,02 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Lineolic acids and derivatives Jasmonic acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Jasmonic acids